![molecular formula C19H24N2O5S B2604470 2-(3,5-Dimethylisoxazol-4-yl)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone CAS No. 1790197-05-5](/img/structure/B2604470.png)
2-(3,5-Dimethylisoxazol-4-yl)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,5-Dimethylisoxazol-4-yl)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H24N2O5S and its molecular weight is 392.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Agents
Research has demonstrated the synthesis and antibacterial activity of novel compounds with structures related to the requested compound. For instance, novel substituted benzamides and sulfonamides containing a substituted benzophenone moiety have been synthesized and evaluated for their antibacterial activities. These compounds showed potent antibacterial activities against both Gram-positive and Gram-negative bacteria, highlighting their potential as therapeutic agents in combating bacterial infections (Vinaya et al., 2008).
Wound-Healing Potential
Another study evaluated the in vivo wound-healing potential of derivatives similar to the requested compound. The study found significant wound healing observed in certain treated groups, indicating the potential therapeutic efficacy of these compounds in enhancing wound healing. The study provides insights into the structure-activity relationships necessary for wound-healing activity (Vinaya et al., 2009).
Enzymatic Metabolism
Research into the oxidative metabolism of novel antidepressants related to the requested compound has been conducted to identify the enzymes involved in their metabolic pathways. This study is crucial for understanding the pharmacokinetics of such compounds and optimizing their therapeutic efficacy and safety profiles (Hvenegaard et al., 2012).
Organic Synthesis and Catalysis
Studies have also explored the synthesis of heterocyclic derivatives and the application of catalysts in organic transformations, demonstrating the versatility of compounds with structural similarities in facilitating various chemical reactions. These reactions are essential for the synthesis of complex organic molecules with potential applications in drug development and materials science (Bacchi et al., 2005).
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O5S/c1-13-18(14(2)26-20-13)12-19(22)21-10-8-17(9-11-21)27(23,24)16-6-4-15(25-3)5-7-16/h4-7,17H,8-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVDWUFAXPFVPCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)N2CCC(CC2)S(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.